3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide

• IUPAC Name: 3-[(3-fluorobenzoyl)amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C17H17FN2O2/c1-11(2)19-16(21)13-6-4-8-15(10-13)20-17(22)12-5-3-7-14(18)9-12/h3-11H,1-2H3,(H,19,21)(H,20,22)
• InChI Key: WUTDFJCRJGJVFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C17H17FN2O2
• Molecular Weight: 300.33 g/mol

Description

3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide, also known as FIPI, is a small molecule inhibitor that has been developed for research purposes. This compound has been shown to inhibit the activity of phospholipase D (PLD), an enzyme that plays a crucial role in many cellular processes.

Mechanism of Action

3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide acts as an inhibitor of PLD by targeting its catalytic domain. Specifically, 3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide binds to the active site of PLD and prevents the enzyme from catalyzing the hydrolysis of phosphatidylcholine to generate phosphatidic acid. This leads to a reduction in the levels of phosphatidic acid in the cell, which in turn affects downstream signaling pathways and cellular processes.
Biochemical and Physiological Effects:
The inhibition of PLD by 3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide has been shown to have a variety of biochemical and physiological effects. For example, 3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide treatment has been found to reduce the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, 3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide has been shown to inhibit the migration of cancer cells and reduce the formation of metastases. In other contexts, 3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide has been shown to affect the morphology of cells and alter the organization of the actin cytoskeleton.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide in lab experiments is its specificity for PLD. Unlike other inhibitors that may target multiple enzymes or have off-target effects, 3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide specifically inhibits PLD activity. This allows researchers to study the specific functions of PLD in different cellular processes. However, one limitation of 3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide is its relatively low potency. Higher concentrations of 3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide may be required to achieve complete inhibition of PLD activity, which could affect other cellular processes.

Future Directions

There are several future directions for research involving 3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide. One area of interest is the role of PLD in cancer progression and metastasis. 3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide has been shown to inhibit the migration and metastasis of cancer cells, and further research could investigate the underlying mechanisms of these effects. Additionally, researchers could explore the potential therapeutic applications of 3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide in cancer treatment. Another area of interest is the role of PLD in neurological disorders, such as Alzheimer's disease and Parkinson's disease. 3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide has been shown to reduce the accumulation of amyloid beta peptides in Alzheimer's disease models, suggesting that it could be a potential therapeutic agent for this condition. Overall, 3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide is a valuable tool for studying the functions of PLD in various cellular processes, and further research could lead to new insights and potential therapeutic applications.

Scientific Research Applications

3-fluoro-N-{3-[(isopropylamino)carbonyl]phenyl}benzamide has been widely used in scientific research as a tool to study the role of PLD in various cellular processes. PLD is involved in many important cellular activities, including membrane trafficking, signal transduction, and cytoskeletal rearrangement. By inhibiting the activity of PLD, researchers can investigate the specific functions of this enzyme in different cellular contexts.